2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide

• IUPAC Name: (E)-3-hydroxy-N-(3-methylphenyl)-2-nitrosobut-2-enamide
• InChI: InChI=1S/C11H12N2O3/c1-7-4-3-5-9(6-7)12-11(15)10(13-16)8(2)14/h3-6,14H,1-2H3,(H,12,15)/b10-8+
• InChI Key: CPPVVSOFDFFUEG-CSKARUKUSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=C(C)O)N=O
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)/C(=C(/C)\O)/N=O
• Molecular Formula: C11H12N2O3
• DSSTOX Substance ID: DTXSID30721599
• Molecular Weight: 220.22 g/mol
• CAS RN: 139326-07-1

Description

2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide, also known as HOBt, is a chemical compound that is widely used in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. HOBt is an important reagent in peptide synthesis and is used to improve the yield and purity of peptides.

Mechanism of Action

The mechanism of action of 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide in peptide synthesis involves the formation of an active ester intermediate. The carboxyl group of the amino acid reacts with 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide to form a mixed anhydride intermediate, which then reacts with the amino group of another amino acid to form a peptide bond. The presence of 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide improves the yield and purity of peptides by reducing the formation of unwanted side products.
Biochemical and Physiological Effects:
2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide does not have any direct biochemical or physiological effects as it is used as a reagent in chemical synthesis. However, the peptides synthesized using 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide may have various biochemical and physiological effects depending on their sequence and structure.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide in peptide synthesis include improved yield and purity of peptides, reduced formation of unwanted side products, and compatibility with a wide range of amino acids and solvents. The limitations of using 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide include its cost, potential toxicity, and the need for careful handling and storage.

Future Directions

There are several potential future directions for research on 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide. These include the development of new methods for 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide synthesis, the optimization of peptide synthesis using 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide, the exploration of new applications of 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide in chemical synthesis, and the investigation of the toxicity and environmental impact of 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide. Additionally, the development of new coupling reagents that are more efficient and less toxic than 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide is an area of active research.

Synthesis Methods

2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide can be synthesized by reacting 2-hydroxyimino-3-oxo-butyric acid with N-methyl-p-toluidine in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC). The reaction produces 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide and dicyclohexylurea as a byproduct. The purity of 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide is widely used in peptide synthesis as a coupling reagent. It reacts with the carboxyl group of the amino acid to form an active ester, which then reacts with the amino group of another amino acid to form a peptide bond. 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide improves the yield and purity of peptides and reduces the formation of unwanted side products. 2-Hydroxyimino-3-oxo-N-M-tolyl-butyramide is also used in the synthesis of other bioactive molecules such as heterocycles, lactams, and β-lactams.